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Compound of Interest

Compound Name: Dichloroglyoxime

Cat. No.: B8113669 Get Quote

An In-depth Technical Guide to the Safety and Handling of Dichloroglyoxime

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and should not be considered a substitute for a formal safety data sheet (SDS) or professional

safety training. Always consult the most current SDS from your supplier and adhere to all

applicable local, state, and federal regulations.

Introduction
Dichloroglyoxime (CAS No: 2038-44-0) is a versatile chemical intermediate used in the

synthesis of various organic compounds, including nitrogen-rich heterocyclic compounds, and

as a ligand in coordination chemistry.[1][2] Its reactivity also lends it to applications in

biochemical research, where it has been identified as an antimicrobial agent and an enzyme

inhibitor.[1] This guide provides a comprehensive overview of the known safety and handling

precautions for dichloroglyoxime to ensure its safe use in a laboratory and research setting.

Hazard Identification and Classification
There is conflicting information regarding the GHS (Globally Harmonized System of

Classification and Labelling of Chemicals) classification of dichloroglyoxime. Researchers

should handle this chemical with caution, assuming the more stringent classification is

accurate.
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Classification 1: One safety data sheet classifies dichloroglyoxime with the following

hazards[3][4]:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3),

H335: May cause respiratory irritation.

Classification 2: Other sources state that the product does not meet the criteria for

classification in any hazard class according to Regulation (EC) No 1272/2008.[5]

Due to these discrepancies, it is prudent to handle dichloroglyoxime as a hazardous

substance.

Signal Word: Warning[3]

Hazard Pictograms:

Physical and Chemical Properties
A summary of the physical and chemical properties of dichloroglyoxime is provided in the

table below.
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Property Value Reference(s)

CAS Number 2038-44-0 [3][5]

Molecular Formula C₂H₂Cl₂N₂O₂ [5][6]

Molecular Weight 156.95 - 156.96 g/mol [6][7]

Appearance
White to pale yellow or orange

crystalline powder
[1][5]

Melting Point
202-213°C (with

decomposition)
[5][7]

Boiling Point 335°C [7]

Density 1.8 g/cm³ [7]

Vapor Pressure No data available [5]

Solubility Soluble in water. [8]

Toxicological Information
Detailed toxicological data for dichloroglyoxime is largely unavailable in public literature. Most

safety data sheets report "no data available" for key toxicological endpoints.
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Toxicological Endpoint Data Reference(s)

Acute Oral Toxicity (LD50)

No specific value available.

Classified as Category 4

(H302), which generally

corresponds to an LD50 range

of 300-2000 mg/kg for rats.

[3]

Acute Dermal Toxicity (LD50) No data available [5]

Acute Inhalation Toxicity

(LC50)
No data available [5]

Skin Corrosion/Irritation
Classified as causing skin

irritation (Category 2).
[3]

Serious Eye Damage/Irritation
Classified as causing serious

eye irritation (Category 2A).
[3]

Respiratory or Skin

Sensitization
No data available [5]

Germ Cell Mutagenicity No data available [5]

Carcinogenicity No data available [5]

Reproductive Toxicity No data available [5]

STOT-Single Exposure
May cause respiratory

irritation.
[3]

STOT-Repeated Exposure No data available [5]

Aspiration Hazard No data available [5]

Mechanism of Action: One source describes dichloroglyoxime as an antimicrobial agent that

can chlorinate proteins. It has also been identified as a reversible, uncompetitive inhibitor of the

enzyme lysozyme.[1]

Stability and Reactivity
Reactivity: Generally stable under recommended storage conditions.[9]
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Chemical Stability: Stable under proper conditions.[5]

Possibility of Hazardous Reactions: May explosively decompose upon heating, shock, or

friction.[5] The chlorination of its precursor, glyoxime, is a highly exothermic reaction,

suggesting that dichloroglyoxime itself may be thermally sensitive.[1]

Conditions to Avoid: Heat, sparks, open flames, shock, and friction.[5] It is also noted to be

moisture-sensitive.

Incompatible Materials: No specific data available, but avoid strong oxidizing agents.

Hazardous Decomposition Products: Upon combustion, it may produce poisonous fumes,

including carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen chloride.[5]

Safe Handling and Storage
Workflow for Safe Handling:
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Preparation

Handling

Storage & Disposal

Consult SDS and
conduct risk assessment

Ensure engineering controls
(fume hood, ventilation)

are functional

Select and inspect
appropriate PPE

Work in a well-ventilated area,
preferably a chemical fume hood

Proceed to handling

Avoid creating dust

Avoid contact with skin, eyes,
and clothing

Use non-sparking tools and
avoid shock/friction

Store in a tightly closed container

After use

Keep in a cool (2-8°C recommended),
dry, dark place

Store under an inert gas

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of dichloroglyoxime.

Handling Precautions:
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Handle in a well-ventilated place, preferably within a chemical fume hood.[3]

Wear suitable protective clothing, gloves, and eye/face protection.[5]

Avoid the formation of dust and aerosols.[3]

Avoid contact with skin and eyes.[3]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[5]

Avoid shock and friction.[5]

Wash hands thoroughly after handling.[5]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Some suppliers recommend a storage temperature of 2-8°C.[7]

Store in a cool, dark place.[5]

It is recommended to store under an inert gas.[5]

Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Reference(s)

Eye/Face

Safety glasses with side-

shields or goggles. A face

shield may be required

depending on the situation.

Use equipment tested and

approved under standards

such as NIOSH (US) or EN

166 (EU).

[3][5]

Skin

Protective gloves (e.g., nitrile

rubber). Handle with gloves

and use proper glove removal

technique. Wear protective

clothing, such as a lab coat.

Protective boots may be

necessary.

[3][5]

Respiratory

A dust respirator should be

used if dust or aerosols are

generated. Follow local and

national regulations for

respirator use.

[5]

Emergency Procedures
Emergency Response Workflow:
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Chemical Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give
artificial respiration.

Remove contaminated clothing.
Wash skin with soap and
plenty of water for 15 min.

Rinse cautiously with water
for at least 15 minutes.
Remove contact lenses.

Rinse mouth with water.
Do NOT induce vomiting.

Never give anything by mouth
to an unconscious person.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency first aid procedures for dichloroglyoxime exposure.

First-Aid Measures:

General Advice: Consult a physician and show them the safety data sheet. Move out of the

dangerous area.[3]

Inhalation: Remove the victim to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek medical attention.[3][10]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. If skin irritation occurs, get medical advice.

[3][10]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

holding the eyelids open.[3] Remove contact lenses if present and easy to do.[3] Seek

immediate medical attention.
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person.[3][11] Rinse the mouth with water and seek immediate medical attention.[3]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][9]

Special Hazards: May explode if heated.[5] Thermal decomposition can release irritating and

toxic gases, including carbon oxides, nitrogen oxides, and hydrogen chloride.[5]

Advice for Firefighters: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[3] Fight the fire remotely due to the risk of explosion.[5] Use water spray to keep fire-

exposed containers cool.[5]

Accidental Release Measures:

Personal Precautions: Use personal protective equipment.[3] Ensure adequate ventilation.

Evacuate personnel to safe areas. Avoid dust formation and breathing dust, vapors, mist, or

gas.[3]

Environmental Precautions: Prevent the product from entering drains.[3]

Methods for Cleaning Up: Sweep up and shovel the material.[3] Pick up and arrange

disposal without creating dust.[3] Keep in suitable, closed containers for disposal.[3]

Experimental Protocols
Detailed, publicly available experimental protocols for the safety and toxicity testing of

dichloroglyoxime are scarce. The toxicological data presented in safety data sheets are

typically derived from standardized tests (e.g., OECD guidelines) conducted by or for the

manufacturer. These detailed study reports are generally not published in the public domain.

One study describes a method for the synthesis of dichloroglyoxime that avoids the use of

highly toxic chlorine gas by using N-chlorosuccinimide in DMF.[1] While this is a synthetic

protocol, it highlights a "greener" and safer approach to handling related chemistry, which is a

key principle of modern laboratory safety.
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Conclusion
Dichloroglyoxime is a valuable research chemical that must be handled with appropriate

caution. The primary hazards are associated with its potential for oral toxicity, skin and eye

irritation, and respiratory irritation. There is also a significant risk of explosive decomposition

under conditions of heat, shock, or friction. The conflicting GHS classifications in available

literature underscore the importance of a conservative approach to safety. Adherence to the

handling, storage, and emergency procedures outlined in this guide, in conjunction with the

supplier's safety data sheet and a thorough risk assessment, is essential for the safe utilization

of dichloroglyoxime in a research environment. The significant gaps in toxicological data

should be noted, and all personnel should treat the substance as having unknown hazards in

addition to those that are documented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dichloroglyoxime safety and handling precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8113669#dichloroglyoxime-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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